Cas no 223513-47-1 (1-4-(azidomethyl)phenylethan-1-one)

• Product Name: 1-4-(azidomethyl)phenylethan-1-one
• CAS No: 223513-47-1
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 1407517
• PubChem ID: 23383588
• Update Time: 2025-10-05

1-4-(azidomethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(azidomethyl)phenyl]-
• 1-4-(azidomethyl)phenylethan-1-one
• 1-(4-Azidomethylphenyl)-ethanone
• A1-09526
• (4-azidomethylphenyl) methyl ketone
• IIKMOGOALQUZKA-UHFFFAOYSA-N
• EN300-1707019
• 223513-47-1
• 1-[4-(azidomethyl)phenyl]ethanone
• (4-azidomethylphenyl)methyl ketone
• 1-(4-Azidomethyl-phenyl)-ethanone
• 1-[4-(AZIDOMETHYL)PHENYL]-ETHANONE
• 1-[4-(azidomethyl)phenyl]ethan-1-one
• SCHEMBL14270199

• Inchi： 1S/C9H9N3O/c1-7(13)9-4-2-8(3-5-9)6-11-12-10/h2-5H,6H2,1H3
• InChI Key： IIKMOGOALQUZKA-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(CN=[N+]=[N-])=CC=1

Computed Properties

• Exact Mass: 175.07467
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 65.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones